Cas no 851069-96-0 (6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol)

• Product name: 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol
• CAS No: 851069-96-0
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• MDL: MFCD06410451
• CID: 990017
• PubChem ID: 21935933

6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol Chemical and Physical Properties

Names and Identifiers

• (6-(4-(Trifluoromethoxy)phenyl)pyridin-3-yl)methanol
• (6-[4-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL
• [6-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol
• [6-[4-(TRIFLUOROMETHOXY)PHENYL]-3-PYRIDYL]METHANOL
• 2-(4-(Trifluoromethoxy)phenyl)pyridine-5-methanol
• 851069-96-0
• FT-0733954
• SCHEMBL1550145
• AKOS022186956
• SY015832
• {6-[4-(Trifluoromethoxy)phenyl]pyridin-3-yl}methanol
• A863705
• MFCD06410451
• WWB93874
• AB24465
• BJB06996
• CS-0194983
• [6-[4-(trifluoromethoxy)phenyl]pyridin-3-yl]methanol
• AC7685
• DTXSID10620339
• DB-024015
• 6-[4-(TRIFLUOROMETHOXY)PHENYL]-3-PYRIDINEMETHANOL
• 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol

• MDL： MFCD06410451
• Inchi： InChI=1S/C13H10F3NO2/c14-13(15,16)19-11-4-2-10(3-5-11)12-6-1-9(8-18)7-17-12/h1-7,18H,8H2
• InChI Key： SDWMILPQHPONBM-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1CO)C2=CC=C(C=C2)OC(F)(F)F

Computed Properties

• Exact Mass: 269.06636305g/mol
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 2.8

Additional information on 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol

Recent Advances in the Study of 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol (CAS: 851069-96-0)

In recent years, the compound 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol (CAS: 851069-96-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethoxy and pyridylmethanol functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The unique chemical structure of this compound allows it to interact with specific biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of certain kinases involved in inflammatory pathways. The research utilized in vitro and in vivo models to validate the compound's ability to modulate key signaling cascades, thereby reducing inflammation and associated tissue damage.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who explored the compound's potential in oncology. Preliminary findings, presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, highlighted its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's interaction with mitochondrial proteins, disrupting energy production in malignant cells.

The synthesis and optimization of 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol have also been a focal point of recent research. A team from the University of Cambridge reported a novel synthetic route that improves yield and purity, as detailed in a 2023 article in Organic Letters. This methodological advancement is expected to facilitate further preclinical and clinical studies, accelerating the compound's transition from bench to bedside.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol, such as its bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies, as discussed in a recent review in Drug Discovery Today.

In conclusion, 6-4-(Trifluoromethoxy)phenyl-3-pyridylmethanol (CAS: 851069-96-0) represents a compelling candidate for therapeutic development. Its multifaceted biological activities and recent methodological advancements underscore its potential in addressing unmet medical needs. Future research will likely focus on translating these findings into clinical applications, paving the way for novel treatments in inflammation and oncology.